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Abstract
2-Propionylpyrrole, a seemingly simple heterocyclic ketone, holds a significant place at the

intersection of flavor chemistry and synthetic methodology. While recognized for its

characteristic roasted, popcorn-like aroma, its true value to the scientific community lies in the

synthetic challenges and innovations associated with its preparation. The acylation of the

electron-rich pyrrole ring is a classic yet non-trivial transformation, prone to polymerization and

regioselectivity issues. This guide provides a comprehensive exploration of 2-
propionylpyrrole, beginning with its fundamental properties and delving into the historical and

modern synthetic strategies developed to access this important scaffold. We will examine the

mechanistic underpinnings of classical Friedel-Crafts acylation, the evolution toward milder

organocatalytic methods, and the broader significance of the 2-acylpyrrole moiety as a

foundational building block in medicinal chemistry.

Introduction: The Dual Identity of 2-Propionylpyrrole
2-Propionylpyrrole, with the IUPAC name 1-(1H-pyrrol-2-yl)propan-1-one, is an aromatic

ketone that has garnered interest in two distinct fields.[1] In the realm of food science, it is a

well-established flavoring agent, valued for its nutty, roasted, and popcorn-like sensory profile.

[1][2][3] However, for synthetic and medicinal chemists, 2-propionylpyrrole represents a

model compound for the C2-acylation of the pyrrole nucleus—a critical transformation for

building molecular complexity. Pyrrole and its derivatives are ubiquitous in nature and
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medicine, forming the core of vital biomolecules like heme and chlorophyll, as well as a wide

array of pharmaceuticals.[4][5][6] The introduction of an acyl group at the C2 position, as in 2-
propionylpyrrole, provides a versatile chemical handle for further elaboration, making the

reliable synthesis of such compounds a key focus of research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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